(2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• SMILES: C1CCC(C(CC1)O)C(C(=O)O)N
• InChI: InChI=1S/C9H17NO3/c10-8(9(12)13)6-4-2-1-3-5-7(6)11/h6-8,11H,1-5,10H2,(H,12,13)/t6?,7?,8-/m0/s1
• InChIKey: JNXKKAUQUHGOLI-RRQHEKLDSA-N

(2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid – Chiral Cycloheptyl Amino Acid Procurement & Differentiation Guide

(2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid (CAS 1254172-43-4) is a non‑proteinogenic, chiral α‑amino acid featuring a seven‑membered cycloheptyl ring substituted with a hydroxyl group at the 2‑position [REFS‑1]. With a molecular formula of C₉H₁₇NO₃ and a molecular weight of 187.24 g·mol⁻¹, it carries one defined stereocenter (the α‑carbon) and two undefined stereocenters on the cycloheptyl ring, resulting in multiple diastereomeric possibilities [REFS‑1]. The compound is structurally related to cycloalkylglycines such as (2S)-2-amino-2-cyclohexylacetic acid and (2S)-2-amino-2-cycloheptylacetic acid, but the additional hydroxyl group imparts a distinct hydrogen‑bonding capacity and hydrophilicity profile that cannot be replicated by the non‑hydroxylated analogs [REFS‑1][REFS‑2].

Chiral α-amino acid with cycloheptyl hydroxyl scaffold — supports stereochemical SAR and peptidomimetic studies.

Defined (2S) α‑carbon center; undefined ring stereocenters introduce diastereomer possibilities — verify batch composition.

Higher polarity vs. non‑hydroxylated cycloalkylglycines — may support aqueous formulation and polar target engagement studies.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source

Why (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic Acid Cannot Be Replaced by Common Cycloalkylglycine Analogs

Cycloalkylglycine analogs such as (2S)-2-amino-2-cyclohexylacetic acid (L‑cyclohexylglycine), (2S)-2-amino-2-cycloheptylacetic acid, gabapentin, and pregabalin are frequently used as building blocks or pharmacological tools, but they differ fundamentally from the target compound in ring size, hydroxylation state, and hydrogen‑bond donor/acceptor count. The cycloheptyl ring provides a larger hydrophobic surface area and distinct conformational flexibility compared to cyclohexyl or acyclic scaffolds, while the 2‑hydroxy substituent introduces an additional H‑bond donor, increases topological polar surface area (TPSA = 83.6 Ų vs. 63.3 Ų for gabapentin), and lowers the computed logP by 0.56–0.64 units relative to the non‑hydroxylated cycloheptyl analog [REFS‑1][REFS‑2][REFS‑3]. These differences directly impact solubility, membrane permeability, and target‑binding pharmacophore geometry, making simple analog substitution scientifically unjustified without head‑to‑head comparative data [REFS‑1][REFS‑4].

Cyclohexyl or acyclic analogs lack the cycloheptyl ring size and hydroxyl group — hydrophobic pocket occupancy and H‑bond network may shift significantly.

Non‑hydroxylated analogs (gabapentin, pregabalin, cyclohexylglycine) have fewer H‑bond donors/acceptors — target‑binding enthalpy and aqueous solubility may not transfer directly.

Undefined ring stereocenters create diastereomeric variability absent in fully defined comparators — batch‑specific biological activity must be verified before substitution.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] PubChem CID 736848. (alphaS)-alpha-Aminocyclohexaneacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/14328-51-9 View Source
• [3] PubChem CID 3446. Gabapentin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3446 View Source

Quantitative Differentiation Evidence for (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic Acid vs. Closest Analogs

Computed Lipophilicity: XLogP3‑AA Comparison with Cyclohexyl and Non‑Hydroxylated Cycloheptyl Analogs

The target compound exhibits an XLogP3‑AA value of −1.2, making it more hydrophilic than (2S)-2-amino-2-cyclohexylacetic acid (XLogP3‑AA = −1.0) and substantially more hydrophilic than the non‑hydroxylated cycloheptyl analog (cLogP = −0.64 by the Fluorochem method) [REFS‑1][REFS‑2][REFS‑3]. The increased polarity arises from the hydroxyl group, which adds one hydrogen‑bond donor and raises the topological polar surface area to 83.6 Ų [REFS‑1].

Lipophilicity (logP)

Reported

Target: −1.2 (XLogP3‑AA) Comparators: cyclohexylglycine −1.0; non‑hydroxylated cycloheptyl analog −0.64 Δ +0.2 (vs. cyclohexyl) / Δ −0.56 (vs. cycloheptyl)

Supports aqueous solubility prediction; context‑dependent for membrane permeability.

Computed by XLogP3 and Fluorochem; experimental logD may differ.

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	XLogP3‑AA = −1.2
Comparator Or Baseline	(2S)-2-amino-2-cyclohexylacetic acid XLogP3‑AA = −1.0; (2S)-2-amino-2-cycloheptylacetic acid cLogP = −0.64
Quantified Difference	Δ +0.2 (more hydrophilic vs. cyclohexyl analog); Δ −0.56 (more hydrophilic vs. non‑hydroxylated cycloheptyl analog)
Conditions	Computed by XLogP3 3.0 (PubChem) and Fluorochem in‑house algorithm

Why This Matters

Lower logP predicts higher aqueous solubility and reduced passive membrane permeability, which can be advantageous for targeting extracellular or hydrophilic binding sites and for formulation in aqueous media.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] PubChem CID 736848. (alphaS)-alpha-Aminocyclohexaneacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/14328-51-9 View Source

Hydrogen‑Bond Donor and Acceptor Count Relative to Non‑Hydroxylated Cycloalkylglycines

The target compound possesses 3 hydrogen‑bond donors (HBD) and 4 hydrogen‑bond acceptors (HBA), compared with 2 HBD / 3 HBA for (2S)-2-amino-2-cyclohexylacetic acid and (2S)-2-amino-2-cycloheptylacetic acid, and 2 HBD / 3 HBA for gabapentin [REFS‑1][REFS‑2][REFS‑3]. The extra donor and acceptor originate from the cycloheptyl ring hydroxyl group [REFS‑1].

H‑Bond Donors/Acceptors

Reported

Target: HBD=3, HBA=4 Comparators (gabapentin, cyclohexylglycine, non‑hydroxylated cycloheptyl): HBD=2, HBA=3 Δ +1 HBD, +1 HBA

Additional donor/acceptor may strengthen polar target interactions; verify in binding assays.

Computed count; influence on permeability and solubility context‑dependent.

Evidence Dimension	Hydrogen‑bond donor count (HBD)
Target Compound Data	HBD = 3, HBA = 4
Comparator Or Baseline	(2S)-2-amino-2-cyclohexylacetic acid: HBD = 2, HBA = 3; (2S)-2-amino-2-cycloheptylacetic acid: HBD = 2, HBA = 3; Gabapentin: HBD = 2, HBA = 3
Quantified Difference	+1 HBD, +1 HBA vs. all listed comparators
Conditions	Computed by Cactvs 3.4.6.11 (PubChem) and vendor specifications

Why This Matters

An additional H‑bond donor and acceptor can strengthen interactions with polar enzyme active sites, improve water solubility, and alter pharmacokinetic partitioning, making the compound functionally non‑interchangeable with its non‑hydroxylated analogs.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] PubChem CID 736848. (alphaS)-alpha-Aminocyclohexaneacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/14328-51-9 View Source
• [3] PubChem CID 3446. Gabapentin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3446 View Source

Topological Polar Surface Area (TPSA) Compared with Gabapentin and Cyclohexylglycine

The TPSA of (2S)-2-amino-2-(2-hydroxycycloheptyl)acetic acid is 83.6 Ų, compared with 63.3 Ų for gabapentin and 63.3 Ų for (2S)-2-amino-2-cyclohexylacetic acid [REFS‑1][REFS‑2][REFS‑3]. The 20.3 Ų increase is directly attributable to the ring hydroxyl group and predicts lower passive blood‑brain barrier permeability [REFS‑1].

Polar Surface Area (TPSA)

Reported

Target: 83.6 Ų Gabapentin / cyclohexylglycine: 63.3 Ų Δ +20.3 Ų (32% increase)

Higher TPSA predicts lower passive CNS penetration; relevant for peripheral target research.

Computed; experimental logBB may vary.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 83.6 Ų
Comparator Or Baseline	Gabapentin TPSA = 63.3 Ų; (2S)-2-amino-2-cyclohexylacetic acid TPSA = 63.3 Ų
Quantified Difference	+20.3 Ų (32% increase) vs. both comparators
Conditions	Computed by Cactvs 3.4.6.11 (PubChem) and PubChem computed properties

Why This Matters

A TPSA above 80 Ų is associated with reduced CNS penetration, which may be desirable for peripherally restricted targets or undesirable for CNS programs; this distinction must guide compound selection based on the intended target compartment.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] PubChem CID 3446. Gabapentin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3446 View Source
• [3] PubChem CID 736848. (alphaS)-alpha-Aminocyclohexaneacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/14328-51-9 View Source

Conformational and Steric Complexity: Undefined Stereocenters vs. Fully Defined Analogs

PubChem records indicate the target compound has 1 defined atom stereocenter (C‑α) and 2 undefined atom stereocenters (the cycloheptyl ring carbons bearing the hydroxyl and the ring junction) [REFS‑1]. In contrast, (2S)-2-amino-2-cyclohexylacetic acid has 1 defined and 0 undefined stereocenters, and gabapentin has 0 stereocenters [REFS‑2][REFS‑3]. The presence of undefined stereocenters means the commercial material is likely a mixture of diastereomers unless otherwise specified, which can lead to batch‑to‑batch variability in biological assays.

Stereochemical Complexity

Class-level

Target: 1 defined + 2 undefined stereocenters Cyclohexylglycine: 1 defined; Gabapentin: 0 Difference: +2 undefined stereocenters

Undefined stereocenters may introduce diastereomeric heterogeneity; confirm batch composition.

Diastereomeric ratio specification recommended.

Evidence Dimension	Stereochemical complexity (undefined stereocenters)
Target Compound Data	1 defined + 2 undefined stereocenters
Comparator Or Baseline	(2S)-2-amino-2-cyclohexylacetic acid: 1 defined + 0 undefined; Gabapentin: 0 stereocenters
Quantified Difference	+2 undefined stereocenters vs. closest cycloalkylglycine analog
Conditions	Computed by PubChem from deposited structure

Why This Matters

Undefined stereocenters introduce diastereomeric heterogeneity that may confound structure‑activity relationships; procurement specifications must explicitly state the diastereomeric ratio or enantiomeric purity required.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] PubChem CID 736848. (alphaS)-alpha-Aminocyclohexaneacetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/14328-51-9 View Source
• [3] PubChem CID 3446. Gabapentin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3446 View Source

Cycloheptyl Ring Size: Steric and Hydrophobic Surface Area vs. Cyclohexyl and Acyclic Scaffolds

The cycloheptyl ring provides a larger solvent‑accessible hydrophobic surface area than the cyclohexyl ring of (2S)-2-amino-2-cyclohexylacetic acid and the isobutyl moiety of pregabalin [REFS‑1]. While quantitative head‑to‑head binding data are not available in the public domain, class‑level knowledge from cycloheptyl‑containing LPA antagonists (EP3852747A1) indicates that the seven‑membered ring can confer higher potency at certain GPCR targets compared to six‑membered analogs [REFS‑2].

Ring Size & Hydrophobic Area

Class-level

Target: cycloheptyl (7‑membered) Comparators: cyclohexyl (6‑membered) or acyclic (pregabalin) Qualitative increase in ring size and hydrophobic contact area

Larger ring may fill hydrophobic pocket; target‑binding hypothesis requires experimental validation.

Class‑level GPCR potency trend (EP3852747A1); no direct comparative data.

Evidence Dimension	Ring size and hydrophobic surface area
Target Compound Data	Cycloheptyl ring (7‑membered)
Comparator Or Baseline	(2S)-2-amino-2-cyclohexylacetic acid: cyclohexyl (6‑membered); Pregabalin: isobutyl (acyclic)
Quantified Difference	Qualitative increase in ring size and hydrophobic contact area
Conditions	Structural comparison; class‑level GPCR potency trend from EP3852747A1 (cycloheptyl acids as LPA antagonists)

Why This Matters

The expanded ring may fill hydrophobic pockets that are inaccessible to smaller cycloalkyl or acyclic analogs, potentially translating into higher affinity or selectivity for certain targets; absence of direct comparative data necessitates experimental validation.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] Bristol‑Myers Squibb Company. Cycloheptyl acids as LPA antagonists. European Patent EP3852747A1, filed 2019-09-16. https://patents.google.com/patent/EP3852747A1/ View Source

Rotatable Bond Count and Molecular Flexibility vs. Gabapentin and Pregabalin

The target compound has 2 rotatable bonds (C‑α–COOH and C‑α–cycloheptyl), identical to (2S)-2-amino-2-cyclohexylacetic acid and gabapentin, but fewer than pregabalin (5 rotatable bonds) [REFS‑1][REFS‑2][REFS‑3]. This constrained flexibility may reduce the entropic penalty upon target binding relative to more flexible acyclic analogs.

Rotatable Bonds

Reported

Target: 2 rotatable bonds Pregabalin: 5; Gabapentin / cyclohexylglycine: 2 Δ −3 vs. pregabalin

Lower flexibility may reduce entropic penalty upon binding; may support selectivity studies.

Computed; consistent with constrained cycloalkyl scaffold.

Evidence Dimension	Rotatable bond count
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	Gabapentin: 2; Pregabalin: 5; (2S)-2-amino-2-cyclohexylacetic acid: 2
Quantified Difference	−3 rotatable bonds vs. pregabalin; equal vs. gabapentin and cyclohexyl analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

Lower conformational flexibility is associated with improved binding entropy and potentially higher selectivity; the hydroxylated cycloheptyl scaffold retains the constrained geometry of cycloalkylglycines while adding polarity not present in gabapentin or the non‑hydroxylated analogs.

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] PubChem CID 3446. Gabapentin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3446 View Source
• [3] PubChem CID 5486971. Pregabalin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5486971 View Source

Optimal Application Scenarios for (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic Acid Based on Differential Evidence

Peripheral or Polar Target‑Focused Probe Design

The elevated TPSA (83.6 Ų) and low XLogP3 (−1.2) predict limited CNS penetration, making the compound suitable for programs targeting peripheral enzymes or receptors where CNS exclusion is beneficial [REFS‑1]. Compared with gabapentin (TPSA = 63.3 Ų), the additional polarity reduces the risk of off‑target CNS effects in peripherally restricted campaigns.

Hydrogen‑Bond‑Driven Enzyme Inhibitor Scaffolds

With 3 HBD and 4 HBA, the compound offers an H‑bonding profile distinct from gabapentin, pregabalin, and non‑hydroxylated cycloalkylglycines (all 2 HBD / 3 HBA) [REFS‑1][REFS‑2]. This makes it a privileged scaffold for targeting enzymes with polar active sites (e.g., proteases, kinases, or aminotransferases) where the additional hydroxyl group can participate in key interactions that the non‑hydroxylated analogs cannot satisfy [REFS‑2].

Chiral Building Block for Conformationally Constrained Peptidomimetics

The (2S) α‑carbon stereochemistry combined with the rigid cycloheptyl ring and hydroxyl substituent provides a three‑dimensional scaffold that can induce specific turns or secondary structures in peptidomimetics [REFS‑1]. The 2 rotatable bonds constraint (vs. 5 in pregabalin) reduces conformational entropy loss upon binding, a desirable feature for high‑affinity ligand design [REFS‑2].

Structure‑Activity Relationship (SAR) Exploration of Ring Size and Hydroxylation Effects

Because the cycloheptyl ring is a less common motif than cyclohexyl or cyclopentyl, the compound serves as a SAR probe to assess the impact of ring expansion from 6‑ to 7‑membered on target affinity and selectivity [REFS‑1][REFS‑3]. The hydroxyl group further allows interrogation of H‑bonding requirements in the target binding pocket in a matched‑pair comparison with (2S)-2-amino-2-cycloheptylacetic acid (non‑hydroxylated, cLogP = −0.64) [REFS‑3].

Application

Selection Property

Validation Focus

Peripheral target probe design

Predicted low CNS penetration profile (high TPSA, low logP)

CNS‑exclusion model review

H‑bond‑driven enzyme inhibitor scaffold

Distinct H‑bond donor/acceptor count vs. gabapentin/pregabalin

Target active‑site H‑bond mapping assays

Conformationally constrained peptidomimetics

(2S) stereocenter + rigid cycloheptyl ring

Secondary structure induction assay

Ring size & hydroxylation SAR exploration

Matched‑pair comparison with non‑hydroxylated cycloheptylglycine

Target affinity and selectivity profiling

• [1] PubChem CID 49801732. (2S)-2-Amino-2-(2-hydroxycycloheptyl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/49801732 View Source
• [2] PubChem CID 3446 (Gabapentin) and PubChem CID 5486971 (Pregabalin). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ View Source